Cas no 2219374-26-0 (4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide)

• Product Name: 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide
• CAS No: 2219374-26-0
• MF: C₆H₈Br₂F₃N₃
• MW: 338.951029777527
• CID: 5154859
• PubChem ID: 137951297
• Update Time: 2025-05-23

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• [4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanamine hydrobromide
• (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrobromide
• [4-bromo-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]methanamine;hydrobromide
• starbld0025652
• Z3181965810
• 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide

• Inchi： 1S/C6H7BrF3N3.BrH/c1-13-3(2-11)4(7)5(12-13)6(8,9)10;/h2,11H2,1H3;1H
• InChI Key： WXXVAIBQGWLFBI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C)C=1CN.Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Topological Polar Surface Area: 43.8

Additional information on 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide

Introduction to 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide (CAS No. 2219374-26-0)

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide (CAS No. 2219374-26-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is a heterocyclic aromatic ring structure containing nitrogen, and it features several functional groups that make it a versatile intermediate in drug discovery and synthesis. The presence of a bromine atom, a methyl group, and a trifluoromethyl group on the pyrazole ring endows the molecule with unique electronic and steric properties, making it a valuable building block for developing novel therapeutic agents.

The bromine substituent at the 4-position of the pyrazole ring is particularly noteworthy, as it provides a reactive site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Negishi couplings. These reactions are widely employed in the synthesis of complex molecular architectures, including those found in modern pharmaceuticals. The trifluoromethyl group (CF₃) at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule when interacting with biological targets. Additionally, the methyl group at the 1-position contributes to the overall steric environment of the compound, influencing its pharmacokinetic properties.

The hydrobromide salt form of this compound enhances its solubility in polar solvents, making it more amenable for use in solution-phase synthetic protocols and biological assays. This solubility advantage is crucial for applications such as high-throughput screening (HTS) and structure-activity relationship (SAR) studies, where rapid dissolution and stable solution formulations are essential.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, anticancer, and anti-diabetic effects. The specific combination of substituents in 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide positions it as a promising candidate for further exploration in these therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, particularly cancer. The pyrazole scaffold is known to be a favorable pharmacophore for kinase inhibition due to its ability to mimic ATP binding pockets. The presence of multiple substituents on the pyrazole ring allows for fine-tuning of interactions with specific kinase domains, enabling the design of highly selective inhibitors.

Recent studies have demonstrated that trifluoromethylated pyrazoles exhibit enhanced metabolic stability and improved binding affinities compared to their non-fluorinated counterparts. This has led to increased interest in incorporating trifluoromethyl groups into drug candidates to prolong their half-life and enhance their efficacy. The bromo substituent further enhances this potential by providing a handle for late-stage diversification through palladium-catalyzed cross-coupling reactions.

The synthesis of 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a precursor pyrazole derivative using N-bromosuccinimide (NBS), followed by protection-deprotection strategies to install the methyl and trifluoromethyl groups in desired positions. The final step involves quaternization followed by salt formation with hydrobromic acid to yield the hydrobromide salt.

The hydrobromide salt form not only improves solubility but also enhances stability during storage and handling. This is particularly important for pharmaceutical intermediates that are subjected to various environmental conditions during their lifecycle from laboratory synthesis to industrial-scale production.

From an industrial perspective, 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide represents an important intermediate that can be scaled up for large-scale synthesis without compromising purity or yield. Its utility in multi-step synthetic routes makes it a valuable asset for pharmaceutical companies engaged in drug discovery and development programs.

The growing body of research on pyrazole derivatives continues to expand their applications beyond traditional therapeutic areas. For instance, recent studies have explored their potential as photosensitizers in photodynamic therapy (PDT), where they can generate reactive oxygen species upon irradiation with light. This dual functionality as both synthetic building blocks and bioactive molecules underscores the versatility of this class of compounds.

In conclusion,4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanamine hydrobromide (CAS No. 2219374-26-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for further exploration in kinase inhibition and other therapeutic applications. The advancements in synthetic methodologies have made its preparation more efficient and scalable, paving the way for its integration into diverse drug discovery programs.